Cas no 1005378-68-6 (3-Methyl-5-(trifluoromethoxy)cinnamic acid)

• Product Name: 3-Methyl-5-(trifluoromethoxy)cinnamic acid
• CAS No: 1005378-68-6
• MF: C₁₁H₉F₃O₃
• MW: 246.182574033737
• MDL: MFCD09025375
• CID: 4558780
• PubChem ID: 46737542
• Update Time: 2025-06-16

3-Methyl-5-(trifluoromethoxy)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-5-(TRIFLUOROMETHOXY)CINNAMIC ACID
• 3-(3-Methyl-5-(trifluoromethoxy)phenyl)acrylic acid
• (E)-3-[3-methyl-5-(trifluoromethoxy)phenyl]prop-2-enoic acid
• (2E)-3-[3-METHYL-5-(TRIFLUOROMETHOXY)PHENYL]PROP-2-ENOIC ACID
• MFCD09025375
• 1005378-68-6
• AKOS015956863
• 3-(3-Methyl-5-(trifluoromethoxy)phenyl)acrylicacid
• JS-4610
• CS-0439629
• (E)-3-(3-methyl-5-(trifluoromethoxy)phenyl)acrylic acid
• 3-Methyl-5-(trifluoromethoxy)cinnamic acid

• MDL： MFCD09025375
• Inchi： 1S/C11H9F3O3/c1-7-4-8(2-3-10(15)16)6-9(5-7)17-11(12,13)14/h2-6H,1H3,(H,15,16)/b3-2+
• InChI Key： DJPZRCOZMDWHRL-NSCUHMNNSA-N
• SMILES： FC(OC1C=C(/C=C/C(=O)O)C=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 246.05037863g/mol
• Monoisotopic Mass: 246.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5

Additional information on 3-Methyl-5-(trifluoromethoxy)cinnamic acid

Comprehensive Overview of 3-Methyl-5-(trifluoromethoxy)cinnamic acid (CAS No. 1005378-68-6): Properties, Applications, and Industry Trends

3-Methyl-5-(trifluoromethoxy)cinnamic acid (CAS No. 1005378-68-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a trifluoromethoxy group and a cinnamic acid backbone makes this compound a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₁H₉F₃O₃, highlights its potential for applications requiring enhanced metabolic stability and lipophilicity, which are critical in drug discovery.

In recent years, the demand for fluorinated compounds like 3-Methyl-5-(trifluoromethoxy)cinnamic acid has surged, driven by their role in optimizing drug candidates. Researchers frequently search for "trifluoromethoxy derivatives in medicinal chemistry" or "cinnamic acid applications in pharmaceuticals," reflecting the compound's relevance in addressing challenges such as bioavailability and target selectivity. The trifluoromethoxy group is particularly valued for its electron-withdrawing properties, which can improve binding affinity in enzyme inhibitors.

From a synthetic perspective, CAS No. 1005378-68-6 is often explored for its reactivity in cross-coupling reactions, a topic frequently queried in academic databases. Questions like "How to synthesize 3-Methyl-5-(trifluoromethoxy)cinnamic acid?" or "What are the uses of fluorinated cinnamic acids?" underscore its utility in organic synthesis. The compound’s crystalline structure and solubility profile also make it a candidate for material science applications, particularly in designing advanced polymers with tailored properties.

Environmental and regulatory trends further amplify interest in 3-Methyl-5-(trifluoromethoxy)cinnamic acid. With the rise of "green chemistry" initiatives, researchers seek sustainable methods to produce fluorinated intermediates. The compound’s stability under physiological conditions aligns with industry demands for eco-friendly yet high-performance chemicals. Searches for "biodegradable fluorinated compounds" or "safe trifluoromethoxy alternatives" highlight this shift.

In conclusion, 3-Methyl-5-(trifluoromethoxy)cinnamic acid (CAS No. 1005378-68-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to material engineering—coupled with its alignment with sustainability goals, ensure its continued prominence in scientific and industrial discourse.